Cas no 137234-73-2 (4-ethyl-3-fluoropyridine)

4-Ethyl-3-fluoropyridine is a fluorinated pyridine derivative with applications in pharmaceutical and agrochemical research. The presence of both ethyl and fluorine substituents on the pyridine ring enhances its reactivity, making it a valuable intermediate in the synthesis of complex molecules. The fluorine atom contributes to improved metabolic stability and bioavailability in drug development, while the ethyl group offers steric and electronic modulation. This compound is particularly useful in cross-coupling reactions and as a building block for heterocyclic frameworks. Its well-defined structure and high purity ensure consistent performance in synthetic applications. Suitable for use under controlled conditions, it requires proper handling due to its reactive nature.

4-ethyl-3-fluoropyridine structure

Product Name:4-ethyl-3-fluoropyridine

CAS No:137234-73-2

MF:C₇H₈FN

MW:125.143525123596

MDL:MFCD08458319

CID:1037978

PubChem ID:17941270

Update Time:2025-06-07

4-ethyl-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

- 4-ethyl-3-fluoro-Pyridine
- 4-Ethyl-3-fluoropyridine
- 4-Ethyl-3-fluoropyridine
- Pyridine,4-ethyl-3-fluoro
- Pyridine, 4-ethyl-3-fluoro-
- 4-Ethyl-5-fluoropyridine
- DB-381141
- A1-30448
- EN300-3402223
- 137234-73-2
- AKOS005063656
- SB53747
- SCHEMBL805499
- DB-028865
- Pyridine, 4-ethyl-3-fluoro- (9CI)
- CS-0216117
- XYQUZSHKFDJKBF-UHFFFAOYSA-N
- DTXSID70591677
- A886542
- 4-ethyl-3-fluoropyridine
- MDL： MFCD08458319
- Inchi： 1S/C7H8FN/c1-2-6-3-4-9-5-7(6)8/h3-5H,2H2,1H3
- InChI Key： XYQUZSHKFDJKBF-UHFFFAOYSA-N
- SMILES： FC1C=NC=CC=1CC

Computed Properties

Exact Mass: 125.06400
Monoisotopic Mass: 125.064077422g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 85
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 12.9Å²

Experimental Properties

PSA: 12.89000
LogP: 1.78310

4-ethyl-3-fluoropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029183738-5g	4-Ethyl-3-fluoropyridine	137234-73-2	95%	5g	1,035.15 USD	2021-06-01
Alichem	A029183738-10g	4-Ethyl-3-fluoropyridine	137234-73-2	95%	10g	1,393.60 USD	2021-06-01
Alichem	A029183738-25g	4-Ethyl-3-fluoropyridine	137234-73-2	95%	25g	2,556.72 USD	2021-06-01
Chemenu	CM173055-5g	4-Ethyl-3-fluoropyridine	137234-73-2	95%	5g	$819	2021-08-05
Chemenu	CM173055-1g	4-Ethyl-3-fluoropyridine	137234-73-2	95%	1g	$1409	2022-06-13
Matrix Scientific	224970-1g	4-Ethyl-3-fluoropyridine, 95%	137234-73-2	95%	1g	$1073.00	2023-09-06
Matrix Scientific	224970-2.500g	4-Ethyl-3-fluoropyridine, 95%	137234-73-2	95%	2.500g	$1733.00	2023-09-06
Enamine	EN300-3402223-0.05g	4-ethyl-3-fluoropyridine	137234-73-2	95.0%	0.05g	$238.0	2025-03-18
Enamine	EN300-3402223-0.1g	4-ethyl-3-fluoropyridine	137234-73-2	95.0%	0.1g	$355.0	2025-03-18
Enamine	EN300-3402223-0.25g	4-ethyl-3-fluoropyridine	137234-73-2	95.0%	0.25g	$509.0	2025-03-18